Cas no 68870-52-0 (Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate)
68870-52-0 structure
Product Name:Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate
CAS No:68870-52-0
MF:C11H11N3O2
MW:217.223942041397
MDL:MFCD00100187
CID:3213165
PubChem ID:2748815
Update Time:2025-04-21
Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 5-METHYL-1-PHENYL-, METHYL ESTER
- 68870-52-0
- MFCD00100187
- LS-09198
- CS-0326636
- methyl5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate
- AKOS002329403
- ALBB-026921
- methyl 5-methyl-1-phenyltriazole-4-carboxylate
- methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate
- Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate
-
- MDL： MFCD00100187
- Inchi： 1S/C11H11N3O2/c1-8-10(11(15)16-2)12-13-14(8)9-6-4-3-5-7-9/h3-7H,1-2H3
- InChI Key： CTUGQMZNCJTVJF-UHFFFAOYSA-N
- SMILES： O(C)C(C1=C(C)N(C2C=CC=CC=2)N=N1)=O
Computed Properties
- Exact Mass: 217.085126602g/mol
- Monoisotopic Mass: 217.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57Ų
Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M238335-100mg |
Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate |
68870-52-0 | 100mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M238335-250mg |
Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate |
68870-52-0 | 250mg |
$ 380.00 | 2022-06-04 | ||
| TRC | M238335-500mg |
Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate |
68870-52-0 | 500mg |
$ 600.00 | 2022-06-04 | ||
| abcr | AB416173-500 mg |
Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate |
68870-52-0 | 500MG |
€313.80 | 2022-06-10 | ||
| abcr | AB416173-1 g |
Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate |
68870-52-0 | 1g |
€406.00 | 2023-04-24 | ||
| abcr | AB416173-5 g |
Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate |
68870-52-0 | 5g |
€1074.00 | 2023-04-24 | ||
| Chemenu | CM524054-1g |
Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate |
68870-52-0 | 97% | 1g |
$320 | 2024-07-24 | |
| abcr | AB416173-500mg |
Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate; . |
68870-52-0 | 500mg |
€333.00 | 2025-04-17 | ||
| abcr | AB416173-1g |
Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate; . |
68870-52-0 | 1g |
€397.00 | 2025-04-17 | ||
| abcr | AB416173-5g |
Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate; . |
68870-52-0 | 5g |
€1037.00 | 2025-04-17 |
Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
68870-52-0 (Methyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate) Related Products
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